Cas no 1807941-77-0 ((2S)-2-{1-(2-Fluorophenyl)ethylamino}-3-methylbutan-1-ol hydrochloride)

• Product Name: (2S)-2-{1-(2-Fluorophenyl)ethylamino}-3-methylbutan-1-ol hydrochloride
• CAS No: 1807941-77-0
• MF: C₁₃H₂₁ClFNO
• MW: 261.76334643364
• MDL: MFCD28348062
• CID: 4619245
• PubChem ID: 112756396
• Update Time: 2025-09-18

(2S)-2-{1-(2-Fluorophenyl)ethylamino}-3-methylbutan-1-ol hydrochloride Chemical and Physical Properties

Names and Identifiers

• (2S)-2-{[1-(2-fluorophenyl)ethyl]amino}-3-methylbutan-1-ol hydrochloride
• (2S)-2-{1-(2-Fluorophenyl)ethylamino}-3-methylbutan-1-ol hydrochloride

• MDL： MFCD28348062
• Inchi： 1S/C13H20FNO.ClH/c1-9(2)13(8-16)15-10(3)11-6-4-5-7-12(11)14;/h4-7,9-10,13,15-16H,8H2,1-3H3;1H/t10?,13-;/m1./s1
• InChI Key： JWBIAASCXBSZGU-XTBNCEIVSA-N
• SMILES： C(C1C=CC=CC=1F)(C)N[C@H](CO)C(C)C.Cl

Computed Properties

• Exact Mass: 261.13
• Monoisotopic Mass: 261.13
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 198
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 32.3A^2